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Compound of Interest

Compound Name: 3-Fluoro-5-nitrobenzonitrile

Cat. No.: B027671 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

3-Fluoro-5-nitrobenzonitrile, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of this compound, ensuring the well-being of laboratory personnel and compliance

with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 3-Fluoro-5-nitrobenzonitrile
with the utmost care. This compound is classified as a hazardous substance and requires

specific safety measures to prevent accidental exposure.

Personal Protective Equipment (PPE): All personnel handling 3-Fluoro-5-nitrobenzonitrile
must wear the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes.

Lab Coat: A flame-retardant lab coat should be worn to protect from spills.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

Ventilation: Always handle 3-Fluoro-5-nitrobenzonitrile in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize the inhalation of any fumes or dust.

Spill Management: In the event of a spill, immediately evacuate the area and alert your

laboratory's safety officer. Small spills can be managed by trained personnel using appropriate

spill kits containing absorbent materials.

Step-by-Step Disposal Protocol
The disposal of 3-Fluoro-5-nitrobenzonitrile must be carried out in accordance with local,

regional, and national hazardous waste regulations. The following is a general procedural

guide:

Waste Identification and Segregation:

3-Fluoro-5-nitrobenzonitrile is a solid, non-radioactive, hazardous chemical waste.

It must be segregated from other waste streams, particularly from incompatible materials

such as strong acids and bases, to prevent dangerous reactions.

Containerization:

Use a dedicated, properly labeled hazardous waste container for the collection of 3-
Fluoro-5-nitrobenzonitrile waste.

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, leak-proof lid.

Never mix this waste with other chemical wastes unless explicitly permitted by your

institution's hazardous waste management plan.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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The label must include the full chemical name: "3-Fluoro-5-nitrobenzonitrile."

Indicate the date when the first waste was added to the container.

Storage:

Store the sealed and labeled waste container in a designated, secure satellite

accumulation area within the laboratory.

This area should be away from general laboratory traffic and sources of ignition.

Disposal Request and Collection:

Once the container is full or has reached the designated accumulation time limit (typically

90-180 days, check your local regulations), arrange for its collection by a licensed

hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.

Quantitative Data Summary

For quick reference, the following table summarizes key data for 3-Fluoro-5-nitrobenzonitrile.

Property Value

CAS Number 112852-80-3

Molecular Formula C₇H₃FN₂O₂

Molecular Weight 166.11 g/mol

Appearance Yellow solid

Melting Point 62 - 66 °C

Boiling Point 257.6 °C at 760 mmHg

Solubility
Insoluble in water; Soluble in common organic

solvents

Storage Store in a cool, dry, well-ventilated area
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Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 3-Fluoro-5-
nitrobenzonitrile.

Step 1: Identify & Segregate Waste
(3-Fluoro-5-nitrobenzonitrile)

Step 2: Use Dedicated & Compatible
Hazardous Waste Container

Step 3: Label Container Clearly
('Hazardous Waste', Chemical Name, Date)

Step 4: Store Securely
in Satellite Accumulation Area

Step 5: Arrange for Collection
by Licensed Disposal Company

Proper Disposal
(Incineration at Approved Facility)

Click to download full resolution via product page

Disposal workflow for 3-Fluoro-5-nitrobenzonitrile.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 3-
Fluoro-5-nitrobenzonitrile, fostering a secure research environment and protecting our

planet. Always consult your institution's specific safety and disposal guidelines and the

material's Safety Data Sheet (SDS) for the most comprehensive information.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 3-
Fluoro-5-nitrobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027671#3-fluoro-5-nitrobenzonitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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